Cas no 1912-39-6 (2-(2-Bromo-1H-indol-3-yl)acetic acid)

• Product Name: 2-(2-Bromo-1H-indol-3-yl)acetic acid
• CAS No: 1912-39-6
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• CID: 1081334
• PubChem ID: 18476429
• Update Time: 2025-05-20

2-(2-Bromo-1H-indol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromo-1H-indol-3-yl)acetic acid
• 2-bromo-1H-Indole-3-acetic acid
• (2-bromo-indol-3-yl)-acetic acid
• 2-(2-bromoindol-3-yl)acetic acid
• 2-Bromindolylessigsaeure
• 2-bromoindole-3-acetic acid
• 1912-39-6
• (2-Bromo-1H-indol-3-yl)acetic acid
• 2-(2-Bromo-1H-indol-3-yl)aceticacid
• DTXSID00594232
• SCHEMBL5062953
• DB-065741
• BAA91239

• Inchi： 1S/C10H8BrNO2/c11-10-7(5-9(13)14)6-3-1-2-4-8(6)12-10/h1-4,12H,5H2,(H,13,14)
• InChI Key： LAADSTQETUDBPC-UHFFFAOYSA-N
• SMILES： BrC1=C(CC(=O)O)C2C=CC=CC=2N1

Computed Properties

• Exact Mass: 252.97400
• Monoisotopic Mass: 252.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• PSA: 53.09000
• LogP: 2.55750

Additional information on 2-(2-Bromo-1H-indol-3-yl)acetic acid

Comprehensive Overview of 2-(2-Bromo-1H-indol-3-yl)acetic acid (CAS No. 1912-39-6): Properties, Applications, and Research Insights

2-(2-Bromo-1H-indol-3-yl)acetic acid (CAS No. 1912-39-6) is a brominated indole derivative with significant relevance in pharmaceutical and biochemical research. This compound, characterized by its molecular formula C10H8BrNO2, features a bromine substitution at the 2-position of the indole ring and an acetic acid moiety at the 3-position. Its unique structure makes it a versatile intermediate in organic synthesis, particularly for developing bioactive molecules targeting neurological disorders, anti-inflammatory agents, and anticancer therapies.

Recent studies highlight the growing interest in 2-(2-Bromo-1H-indol-3-yl)acetic acid due to its potential role in modulating enzyme inhibition and receptor binding. Researchers are exploring its applications in drug discovery, especially for conditions like Alzheimer’s disease and Parkinson’s disease, where indole derivatives exhibit neuroprotective effects. The compound’s mechanism of action is also under investigation for its ability to influence cell signaling pathways, making it a candidate for precision medicine approaches.

From a synthetic perspective, CAS No. 1912-39-6 serves as a key building block for heterocyclic chemistry. Its bromo-indole core allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig reactions, enabling the creation of complex molecular architectures. This adaptability aligns with the rising demand for custom synthesis in pharmaceutical R&D, where tailored compounds are essential for high-throughput screening.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Innovations in catalytic methods aim to reduce waste and improve the atom economy of its synthesis. For instance, researchers are optimizing microwave-assisted reactions and biocatalytic pathways to enhance efficiency, reflecting broader trends toward sustainable chemistry.

In analytical chemistry, 2-(2-Bromo-1H-indol-3-yl)acetic acid is often analyzed using HPLC and mass spectrometry techniques to ensure purity and stability. Its chromatographic behavior and fragmentation patterns are well-documented, aiding in quality control for industrial and academic labs. These methods are critical for meeting regulatory standards in API manufacturing.

Market trends indicate increasing procurement of CAS No. 1912-39-6 by contract research organizations (CROs) and biotech startups, driven by its utility in fragment-based drug design. Online searches for terms like "bromoindole acetic acid supplier" or "1912-39-6 price" have surged, reflecting its commercial demand. Additionally, forums discussing structure-activity relationships (SAR) of indole derivatives frequently cite this compound.

Future directions for 2-(2-Bromo-1H-indol-3-yl)acetic acid include exploring its synergistic effects with other therapeutic agents and advancing computational modeling to predict its ADMET properties. As the scientific community prioritizes personalized medicine and AI-driven drug discovery, this compound’s role is poised to expand, offering novel insights into small-molecule therapeutics.